![molecular formula C21H20N2O7 B2763876 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)propanamide CAS No. 1903086-41-8](/img/structure/B2763876.png)
2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)propanamide
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Description
2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)propanamide is a useful research compound. Its molecular formula is C21H20N2O7 and its molecular weight is 412.398. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
A study focused on the synthesis of novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives, including the compound , revealing their antimicrobial and anti-inflammatory activities. These compounds were evaluated for their potential as antimicrobial agents and some were screened for anti-inflammatory activity (Kendre, Landge, & Bhusare, 2015).
Herbicidal Activity
Another study designed and synthesized N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides, showing moderate to good selective herbicidal activity against certain plant species. This demonstrates the potential agricultural applications of compounds with a similar structure (Liu & Shi, 2014).
Matrix Metalloproteinases (MMP) Inhibition
Research into 4-thiazolidinone derivatives, which share a similar structural framework, aimed at verifying their effectiveness in affecting the inflammatory/oxidative process, showed that certain derivatives have appreciable anti-inflammatory/potential wound healing effects, with specific compounds inhibiting MMP-9 at the nanomolar level. This suggests the compound's relevance in tissue damage and inflammation studies (Incerti et al., 2018).
Luminescent Properties for Lighting Applications
The luminescent properties of benzothiazole derivatives were explored for their application in white light emission. This research provides insights into the flexible and simple fabrication process of white-light-emitting devices using structurally similar compounds, highlighting a possible application in lighting technology (Lu et al., 2017).
Synthesis Techniques
A study on the synthesis of 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives via tandem palladium-catalyzed oxidative aminocarbonylation-cyclization of 2-prop-2-ynyloxyphenols and 2-prop-2-ynyloxyanilines provides insights into novel synthesis techniques for compounds with similar structural features (Gabriele et al., 2006).
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yloxy)-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O7/c1-13(30-15-7-8-17-18(9-15)29-12-28-17)20(25)22-16(14-5-3-2-4-6-14)10-23-19(24)11-27-21(23)26/h2-9,13,16H,10-12H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYYBTCLBJUNDLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(CN1C(=O)COC1=O)C2=CC=CC=C2)OC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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